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Compound of Interest

Compound Name: 1-Chloro-5-iodopentane

Cat. No.: B1345565

This guide provides essential safety and logistical information for the proper disposal of 1-
Chloro-5-iodopentane, ensuring the safety of laboratory personnel and compliance with
environmental regulations. The following procedures are designed for researchers, scientists,
and drug development professionals.

Immediate Safety and Handling Precautions

Before handling 1-Chloro-5-iodopentane for disposal, it is crucial to be familiar with its
hazards. This substance is a halogenated hydrocarbon and presents several risks.

o Hazard Identification: 1-Chloro-5-iodopentane is known to cause skin, eye, and respiratory
irritation.[1][2][3][4]

e Personal Protective Equipment (PPE): Always wear appropriate PPE when handling this
chemical. This includes:

o Eye Protection: Chemical safety goggles or a face shield.[1][3]
o Hand Protection: Chemical-resistant gloves.[1][3]
o Body Protection: A lab coat or apron to prevent skin contact.[3]

» Ventilation: All handling and transfer of 1-Chloro-5-iodopentane waste must be conducted
in a well-ventilated area, preferably within a certified chemical fume hood, to minimize
inhalation exposure.[1][3]
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Step-by-Step Disposal Protocol

The disposal of 1-Chloro-5-iodopentane is governed by regulations for hazardous waste.[5][6]
Improper disposal, such as in regular trash or down the sewer, is prohibited.[5][7]

Step 1: Waste Classification 1-Chloro-5-iodopentane is classified as a halogenated organic
waste because it contains chlorine and iodine.[8][9] This classification is critical for proper
segregation.

Step 2: Waste Segregation To prevent dangerous chemical reactions, it is mandatory to
segregate waste streams.[6][10]

o Collect 1-Chloro-5-iodopentane waste separately from other waste categories.
e Do Not Mix with non-halogenated organic wastes, acids, bases, or oxidizers.[8][11]
Step 3: Containerization

o Select an Appropriate Container: Use a designated, leak-proof hazardous waste container
that is chemically compatible with halogenated hydrocarbons.[5][9][12] High-density
polyethylene (HDPE) containers are often suitable.[13]

e Labeling: The container must be clearly and accurately labeled.[6][10] The label must
include:

o The words "Hazardous Waste".[6]

o The full chemical name: "1-Chloro-5-iodopentane” (do not use abbreviations or chemical
formulas).[6]

o An indication of the hazards (e.qg., "lrritant").

o Keep Closed: The waste container must be kept tightly sealed except when adding waste.[7]
[12][13]

Step 4: Accumulation and Storage
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Designated Area: Store the waste container in a designated satellite accumulation area
(SAA) that is secure and well-ventilated.[9][12]

Secondary Containment: All liquid hazardous waste containers must be placed in secondary
containment (e.g., a spill tray) to contain potential leaks.[5][7]

Inventory: Maintain a log of the waste being accumulated in the container.[10]

Step 5: Arranging for Final Disposal

Contact EHS: Do not attempt to treat or dispose of the chemical waste yourself. Contact your
institution's Environmental Health and Safety (EHS) department or a licensed hazardous
waste disposal contractor to schedule a pickup.[9][10][14]

Treatment Method: The standard and most effective disposal method for halogenated
organic waste is high-temperature incineration at a permitted hazardous waste facility.[8][9]

Spill Response Protocol

In the event of a spill, follow these immediate steps:

Evacuate: Evacuate all non-essential personnel from the immediate area.[14]
Ventilate: Ensure the area is well-ventilated.[14]

Contain: Wearing appropriate PPE, contain the spill using a non-combustible absorbent
material such as sand, earth, or vermiculite.[9][14]

Collect: Carefully collect the absorbent material and place it into a designated, sealed
container for hazardous waste.[9]

Decontaminate: Clean the spill area thoroughly.[14]

Dispose: Label the spill cleanup waste as hazardous and arrange for its disposal through
your EHS department.

Data Summary: 1-Chloro-5-iodopentane
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BENGHE

The following table summarizes key information for the safe handling and disposal of 1-Chloro-

5-iodopentane.

Parameter Data Citation(s)

Chemical Name 1-Chloro-5-iodopentane [1][15]

CAS Number 60274-60-4 [2]

Molecular Formula C5H10Cll [1][15]
Causes skin irritation, serious

Primary Hazards eye irritation, and may cause [2][3][15]

respiratory irritation.

Waste Classification

Halogenated Organic Waste

[8](9]

Required PPE

Safety goggles, chemical-

resistant gloves, lab coat.

[1]3]

Storage

Store in a cool, dry, well-
ventilated place in a tightly

sealed container.

[1]3]

Disposal Method

Collection by a licensed

hazardous waste service for

high-temperature incineration.

[8]19]

Disposal Workflow Visualization

The diagram below illustrates the logical workflow for the proper disposal of 1-Chloro-5-

iodopentane, from initial identification to final removal from the laboratory.
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Caption: Disposal workflow for 1-Chloro-5-iodopentane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1345565?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345565?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

